tert-Butyl 3,5-dimethylisoxazole-4-carboxylate

Specification

• CAS No.: 1499733-15-1
• Molecular Formula: C10H15NO3
• Molecular Weight: 197.23 g/mol
• IUPAC Name: tert-butyl 3,5-dimethyl-1,2-oxazole-4-carboxylate
• Standard InChI: InChI=1S/C10H15NO3/c1-6-8(7(2)14-11-6)9(12)13-10(3,4)5/h1-5H3
• Standard InChI Key: FMUINXLDMBLQAO-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C)C(=O)OC(C)(C)C
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)OC(C)(C)C

Introduction

Tert-butyl 3,5-dimethylisoxazole-4-carboxylate is a chemical compound with the CAS number 1499733-15-1. It is an ester derivative of 3,5-dimethylisoxazole-4-carboxylic acid, where the carboxyl group is esterified with tert-butanol. This compound is of interest in organic chemistry due to its potential applications in pharmaceutical synthesis and as a building block in organic synthesis.

Hazard Information

• GHS Pictogram: Warning

• Hazard Statements: H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation)

• Precautionary Statements: P261 (avoid breathing dust), P305 (wash thoroughly after handling), P351 (rinse with water), P338 (if irritation persists, seek medical attention).

Synthesis and Preparation

The synthesis of tert-butyl 3,5-dimethylisoxazole-4-carboxylate typically involves the esterification of 3,5-dimethylisoxazole-4-carboxylic acid with tert-butanol. This process can be facilitated by using appropriate catalysts or conditions to enhance yield and purity.

Suppliers and Availability

Tert-butyl 3,5-dimethylisoxazole-4-carboxylate is available from several suppliers, including AAB-PHARMA LIMITED and Zhuhai Aobokai Biomedical Technology Co., Ltd. in China. Additionally, AOBChem offers this compound for purchase in various quantities.

Data Table: Hazard Information

Hazard Statement	Precautionary Statement
H315	P261, P305, P351, P338
H319	P261, P305, P351, P338
H335	P261, P305, P351, P338